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Compound of Interest

Compound Name: Acid green 20

Cat. No.: B3273268 Get Quote

Acid Green 20: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of Acid Green 20, a synthetic azo dye. It

covers its chemical identity, alternative names, and a comprehensive experimental protocol for

its decolorization. The information is intended for use in research and development settings.

Chemical Identity and Synonyms
Acid Green 20 is a disodium salt of 4-amino-3-[(4-aminophenyl)azo]-5-hydroxy-6-

(phenylazo)naphthalene-2,7-disulfonic acid.[1] It is classified as a double azo dye.[2] A

comprehensive list of its identifiers and synonyms is provided in Table 1.

Table 1: Identifiers and Synonyms for Acid Green 20
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Identifier Type Value

C.I. Name C.I. Acid Green 20[2]

C.I. Number 20495[2][3]

CAS Registry Number 5850-39-5[2][3][4]

Molecular Formula C₂₂H₁₆N₆Na₂O₇S₂[2][3][4]

Molecular Weight 586.51 g/mol [2][3][4]

Common Synonyms

Acid Green A, Acid Green B, Weak Acid Green

B, Acid Dark Green B, Acid Dark Green 6B, Acid

Green N, Acid Green No 2, Akacid Green B,

Anaracid Dark Green B, Atlacid Dark Green B,

Atul Acid Dark Green B, Bemacid Green BD[2]

[3][5]

IUPAC Name

disodium 4-amino-3-[(4-aminophenyl)azo]-5-

hydroxy-6-(phenylazo)naphthalene-2,7-

disulfonate[4]

Physicochemical Properties
Acid Green 20 appears as a dark green to black powder.[2] It is soluble in water, slightly

soluble in ethanol, and insoluble in most other organic solvents.[2][5] The aqueous solution is a

dark blue-light green.[2]

Experimental Protocol: Decolorization of Acid Green
20
The following protocol is adapted from a study on the optimization of Acid Green 20
decolorization using ultrasonic irradiation in the presence of hydrogen peroxide (H₂O₂). This

process is relevant for environmental remediation studies and understanding the degradation

pathways of azo dyes.

Materials and Reagents
Acid Green 20 (AG 20)
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Hydrogen peroxide (H₂O₂, 30% w/v)

Sulfuric acid (H₂SO₄)

Sodium hydroxide (NaOH)

Deionized water

Argon gas

Equipment
Ultrasonic bath/processor

pH meter

Spectrophotometer

Standard laboratory glassware

Experimental Procedure
Preparation of Stock Solution: Prepare a stock solution of Acid Green 20 in deionized water.

Working Solution Preparation: From the stock solution, prepare the experimental working

solutions of the desired concentration.

pH Adjustment: Adjust the initial pH of the dye solution to the desired value using H₂SO₄ or

NaOH.

Addition of H₂O₂: Add the required concentration of H₂O₂ to the dye solution.

Ultrasonic Treatment: Place the solution in the ultrasonic bath and irradiate for the specified

duration and power density. It is recommended to purge the solution with argon gas before

sonication to remove dissolved oxygen, which can interfere with the degradation process.

Sample Analysis: After treatment, measure the absorbance of the solution at the maximum

wavelength of Acid Green 20 using a spectrophotometer to determine the extent of

decolorization.
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Optimized Decolorization Parameters
The study identified the following optimal conditions for the decolorization of Acid Green 20:

Table 2: Optimized Parameters for Acid Green 20 Decolorization

Parameter Optimal Value

Ultrasonic Power Density 1.08 W/mL

Initial pH 4.85

H₂O₂ Concentration 1.94 mM

Predicted Decolorization Rate 96.8%

Observed Decolorization Rate 96.3%

Data sourced from Zhang Z, et al. (2009). Optimization for decolorization of azo dye acid
green 20 by ultrasound and H2O2 using response surface methodology.

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the experimental protocol for the

decolorization of Acid Green 20.
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Caption: Workflow for the decolorization of Acid Green 20.

Applications and Relevance
While primarily used as a dye in the textile and paper industries, the study of Acid Green 20's

degradation is significant for environmental science and toxicology. Understanding the

breakdown of azo dyes is crucial for developing effective wastewater treatment methods. For

drug development professionals, the methodologies used to analyze and degrade such

compounds can be informative for studies on the metabolism and clearance of drug molecules

containing similar chemical moieties. Although classified as a fluorescent dye, detailed

protocols for its application in biological imaging are not as readily available as for other

common fluorophores.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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